Cas no 106129-34-4 (1,3-Benzoxathiol-5-ol, 4,6-diamino-, 3,3-dioxide)
106129-34-4 structure
Product Name:1,3-Benzoxathiol-5-ol, 4,6-diamino-, 3,3-dioxide
CAS No:106129-34-4
MF:C7H8N2O4S
MW:216.214420318604
CID:1174691
Update Time:2024-08-05
1,3-Benzoxathiol-5-ol, 4,6-diamino-, 3,3-dioxide Chemical and Physical Properties
Names and Identifiers
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- 1,3-Benzoxathiol-5-ol, 4,6-diamino-, 3,3-dioxide
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- Inchi: 1S/C7H8N2O4S/c8-3-1-4-7(5(9)6(3)10)14(11,12)2-13-4/h1,10H,2,8-9H2
- InChI Key: JPFWXUVIJPZHPO-UHFFFAOYSA-N
- SMILES: O1C2=CC(N)=C(O)C(N)=C2S(=O)(=O)C1
Computed Properties
- Exact Mass: 216.02054
Experimental Properties
- Density: 1.814±0.06 g/cm3(Predicted)
- Boiling Point: 561.7±50.0 °C(Predicted)
- PSA: 115.64
- pka: 8.61±0.20(Predicted)
1,3-Benzoxathiol-5-ol, 4,6-diamino-, 3,3-dioxide Related Literature
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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